7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(4-methoxyphenyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(4-methoxyphenyl)-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C23H15FN4O4/c1-31-17-9-7-16(8-10-17)28-22(29)18-11-4-14(12-19(18)25-23(28)30)21-26-20(27-32-21)13-2-5-15(24)6-3-13/h2-12H,1H3,(H,25,30)
• InChI Key: DGTNVUXNWWJVPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=O)C3=C(C=C(C=C3)C4=NC(=NO4)C5=CC=C(C=C5)F)NC2=O
• Molecular Formula: C23H15FN4O4
• Molecular Weight: 430.4 g/mol
• CAS No.: 1326860-67-6

Description

7-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-(4-methoxyphenyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H15FN4O4 and its molecular weight is 430.395. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Quinazolinediones in Drug Discovery

Quinazolinediones, including compounds with specific substitutions like fluorophenyl and methoxyphenyl groups, have been explored for their potential therapeutic applications. Research shows that quinazolinediones can act as inhibitors against various biological targets due to their ability to interact with enzymes and receptors, impacting pathways involved in diseases like cancer and bacterial infections. For example, fluoroquinolone-like inhibitors, which share a structural resemblance to the specified compound, demonstrate activity against bacterial gyrase and DNA topoisomerase IV, suggesting potential applications in developing new antimicrobial agents (Malik et al., 2011).

Oxadiazole Derivatives in Antitumor Research

Oxadiazole derivatives are recognized for their wide range of biological activities, including antitumor properties. Studies on novel bioactive 1,2,4-oxadiazole natural product analogs have shown significant antitumor activity toward various cell lines, implying that compounds incorporating oxadiazole units, such as the one , may have potential applications in cancer research (Maftei et al., 2013).